Cas no 1119449-71-6 (3-{(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}propanoic acid)

3-{(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}propanoic acid is a specialized organic compound featuring a 1,2,4-oxadiazole core functionalized with a 3-methylbutylaminocarbonyl group and a methylthio-propanoic acid side chain. This structure confers potential utility in medicinal chemistry and biochemical research, particularly as a scaffold for enzyme inhibition or ligand-receptor interaction studies. The presence of both polar (carboxamide, carboxylic acid) and hydrophobic (3-methylbutyl) moieties enhances its versatility in molecular design. The thioether linkage may contribute to metabolic stability, while the carboxylic acid group facilitates solubility and further derivatization. Its well-defined heterocyclic framework makes it a candidate for structure-activity relationship investigations in drug discovery.

3-{(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}propanoic acid structure

1119449-71-6 structure

Product Name:3-{(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}propanoic acid

CAS No:1119449-71-6

MF:C₁₂H₁₉N₃O₄S

MW:301.361961603165

CID:4680353

Update Time:2025-05-22

3-{(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-{[(5-{[(3-methylbutyl)amino]carbonyl}-1,2,4-oxadiazol-3-yl)methyl]thio}propanoic acid
- 3-(((5-(Isopentylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)propanoic acid
- 3-[({5-[(3-methylbutyl)carbamoyl]-1,2,4-oxadiazol-3-yl}methyl)sulfanyl]propanoic acid
- 3-([(5-([(3-Methylbutyl)amino]carbonyl)-1,2,4-oxadiazol-3-yl)methyl]thio)propanoic acid
- STK503139
- 3-{(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}propanoic acid
- Inchi： 1S/C12H19N3O4S/c1-8(2)3-5-13-11(18)12-14-9(15-19-12)7-20-6-4-10(16)17/h8H,3-7H2,1-2H3,(H,13,18)(H,16,17)
- InChI Key： DEQGXLJOFUQUBF-UHFFFAOYSA-N
- SMILES： S(CCC(=O)O)CC1=NOC(C(NCCC(C)C)=O)=N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 9
Complexity: 328
Topological Polar Surface Area: 131

3-{(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M019915-100mg	3-{[(5-{[(3-Methylbutyl)amino]carbonyl}-1,2,4-oxadiazol-3-yl)methyl]thio}propanoic acid	1119449-71-6		100mg	$ 230.00	2022-06-04
TRC	M019915-250mg	3-{[(5-{[(3-Methylbutyl)amino]carbonyl}-1,2,4-oxadiazol-3-yl)methyl]thio}propanoic acid	1119449-71-6		250mg	$ 470.00	2022-06-04
TRC	M019915-500mg	3-{[(5-{[(3-Methylbutyl)amino]carbonyl}-1,2,4-oxadiazol-3-yl)methyl]thio}propanoic acid	1119449-71-6		500mg	$ 750.00	2022-06-04
Ambeed	A267121-1g	3-(((5-(Isopentylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)propanoic acid	1119449-71-6	97%	1g	$404.0	2024-04-26
Chemenu	CM486004-1g	3-(((5-(Isopentylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)propanoic acid	1119449-71-6	97%	1g	$400	2023-02-19
A2B Chem LLC	AI08790-500mg	3-([(5-([(3-Methylbutyl)amino]carbonyl)-1,2,4-oxadiazol-3-yl)methyl]thio)propanoic acid	1119449-71-6	>95%	500mg	$578.00	2024-04-20
A2B Chem LLC	AI08790-1g	3-([(5-([(3-Methylbutyl)amino]carbonyl)-1,2,4-oxadiazol-3-yl)methyl]thio)propanoic acid	1119449-71-6	>95%	1g	$648.00	2024-04-20
abcr	AB405381-500mg	3-{[(5-{[(3-Methylbutyl)amino]carbonyl}-1,2,4-oxadiazol-3-yl)methyl]thio}propanoic acid; .	1119449-71-6		500mg	€397.00	2024-04-20
abcr	AB405381-1g	3-{[(5-{[(3-Methylbutyl)amino]carbonyl}-1,2,4-oxadiazol-3-yl)methyl]thio}propanoic acid; .	1119449-71-6		1g	€477.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757344-1g	3-(((5-(Isopentylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)propanoic acid	1119449-71-6	95%	1g	￥3393.00	2024-08-09